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Compound of Interest

Compound Name: Nanchangmycin

Cat. No.: B609417 Get Quote

Introduction
Nanchangmycin is a polyether ionophore antibiotic produced by the bacterium Streptomyces

nanchangensis. Initially recognized for its insecticidal and antibacterial activities, particularly

against Gram-positive bacteria, recent research has highlighted its potent broad-spectrum

antiviral properties. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological activities of Nanchangmycin, along with

detailed experimental protocols for its evaluation. This document is intended for researchers,

scientists, and professionals in the field of drug development.

Chemical Structure and Physicochemical Properties
Nanchangmycin is a complex polyether antibiotic. Its chemical structure is characterized by a

series of cyclic ether rings and a carboxylic acid group, which are crucial for its ionophoric

activity.

Table 1: Physicochemical Properties of Nanchangmycin
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Property Value Reference

Chemical Formula C47H77NaO14 [1][2]

Molecular Weight 889.1 g/mol [1][2]

CAS Number 65101-87-3 [1]

Appearance White to off-white solid

Solubility
Soluble in DMSO, ethanol, and

methanol
[1]

Melting Point Data not available

Optical Rotation Data not available

Biological Properties and Mechanism of Action
Nanchangmycin exhibits a range of biological activities, including antibacterial, antiviral, and

insecticidal properties. Its primary mechanism of action is believed to be its function as an

ionophore, disrupting ion gradients across cellular membranes. This disruption of ion

homeostasis can lead to a cascade of downstream effects, ultimately inhibiting cellular

processes in target organisms.

As an ionophore, Nanchangmycin can form lipid-soluble complexes with cations and transport

them across biological membranes, dissipating the electrochemical gradients that are essential

for cellular function. This activity is the basis for its antibacterial and potential anticancer

effects. In the context of its antiviral activity, particularly against the Zika virus,

Nanchangmycin has been shown to inhibit viral entry into host cells.

Signaling Pathway of Ionophore-Mediated Disruption
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Cell Membrane

Cellular Effects

Nanchangmycin

Nanchangmycin-Cation
Complex

Cation (e.g., K+, Na+)
(Extracellular) Binding

Cation (e.g., K+, Na+)
(Intracellular)

Transport Disruption of
Ion Gradient

Inhibition of
Cellular Processes Apoptosis/Cell Death

Prepare Nanchangmycin
stock solution

Prepare serial two-fold dilutions
of Nanchangmycin in a 96-well plate

Inoculate wells with
bacterial suspension

Prepare bacterial inoculum
(0.5 McFarland standard)

Incubate at 37°C for 18-24 hours

Visually inspect for turbidity
and determine MIC
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Prepare serial dilutions
of Nanchangmycin

Mix Nanchangmycin dilutions
with a fixed amount of Zika virus

Incubate virus-drug mixture

Infect confluent monolayer of
Vero cells with the mixture

Incubate to allow
virus adsorption

Overlay cells with
semi-solid medium

Incubate for several days
to allow plaque formation

Fix and stain cells

Count plaques and
calculate % inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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